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Compound of Interest

Compound Name: Diallyl succinate

Cat. No.: B105260

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of diallyl succinate as a
modifying agent to enhance the properties of polyesters. The information compiled herein,
based on available scientific literature, is intended to guide researchers in developing novel
polyester-based materials with tailored thermal and mechanical characteristics.

Introduction

Diallyl succinate is a versatile monomer containing two allyl functional groups, which allows it
to act as a crosslinking agent in the synthesis of unsaturated polyesters. By incorporating
diallyl succinate into the polyester matrix, a three-dimensional network structure is formed
upon curing, leading to significant improvements in the material's properties. This modification
transforms the thermoplastic polyester into a thermoset, enhancing its thermal stability,
mechanical strength, and chemical resistance. The crosslinking occurs via free-radical
polymerization of the allyl groups, typically initiated by peroxides.

Mechanism of Action: Free-Radical Crosslinking

The modification of unsaturated polyesters with diallyl succinate is achieved through a free-
radical polymerization process. This process can be broken down into three main stages:
initiation, propagation, and termination.
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« Initiation: The process begins with the decomposition of a radical initiator, such as benzoyl
peroxide (BPO) or methyl ethyl ketone peroxide (MEKP), often facilitated by heat or an
accelerator (e.g., cobalt octoate). This decomposition generates free radicals.

o Propagation: The highly reactive free radicals attack the carbon-carbon double bonds of the
allyl groups in diallyl succinate and the unsaturation present in the polyester backbone.
This initiates a chain reaction, where the newly formed radical species continue to react with
other unsaturated sites, creating a growing polymer network.

o Termination: The polymerization process ceases when two growing radical chains combine
(recombination) or when a radical is transferred to another molecule, terminating the chain
growth.

The resulting crosslinked network provides the polyester with its enhanced properties.

Impact on Polyester Properties: Quantitative Data

While specific quantitative data for polyesters modified exclusively with diallyl succinate is
limited in publicly available literature, data for similar diallyl esters, such as diallyl phthalate
(DAP), provide valuable insights into the expected effects. The following tables summarize the
typical influence of diallyl ester crosslinking on the mechanical and thermal properties of
unsaturated polyester resins.

Table 1: Effect of Diallyl Phthalate (DAP) Content on Mechanical Properties of a Cured
Unsaturated Polyester Resin

Tensile Strength Flexural Strength Impact Strength
DAP Content (wt%)
(MPa) (MPa) (kJIm?)
0 (Neat Resin) 63 78
5
10
15 72 125 18
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Note: The data presented is a compilation from various sources and represents typical values
for unsaturated polyester resins modified with diallyl phthalate. The exact values will vary
depending on the specific polyester, curing conditions, and testing methods used. A hyphen (-)
indicates that specific data was not available in the reviewed literature.

Table 2: Thermal Properties of Diallyl Phthalate (DAP) Modified Polyester

Property Value

Glass Transition Temperature (TQ) Increases with crosslink density

- DAP resin is thermally stable up to
Thermal Decomposition Temperature ]
approximately 340 °C[1]

Experimental Protocols

The following protocols provide a general framework for the synthesis of an unsaturated
polyester and its subsequent crosslinking with a diallyl ester like diallyl succinate.
Researchers should optimize these protocols based on their specific materials and desired
properties.

Synthesis of Unsaturated Polyester Resin

This protocol describes a two-step polycondensation reaction to synthesize an unsaturated
polyester.

Materials:

e Maleic Anhydride

Phthalic Anhydride

Propylene Glycol

Ethylene Glycol

Titanium (IV) butoxide (catalyst)
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o Toluene (as an azeotropic solvent for water removal)
Procedure:

o Charge the reaction vessel with maleic anhydride, phthalic anhydride, propylene glycol, and
ethylene glycol in the desired molar ratio.

e Add the titanium (IV) butoxide catalyst (typically 0.05-0.1% by weight of the total reactants).
e Add toluene to the mixture.

e Heat the mixture to 150-160°C under a nitrogen atmosphere with continuous stirring to
initiate the esterification reaction. Water will be removed azeotropically with toluene.

 After the initial esterification (indicated by a decrease in the acid value), gradually increase
the temperature to 190-220°C to facilitate the polycondensation reaction.

» Continue the reaction until the desired acid value and viscosity are reached.

e Cool the resulting unsaturated polyester resin to room temperature.

Crosslinking of Unsaturated Polyester with Diallyl
Succinate

This protocol outlines the procedure for curing the synthesized unsaturated polyester resin with
diallyl succinate.

Materials:

Unsaturated Polyester Resin (synthesized as per Protocol 4.1)

Diallyl Succinate (crosslinking agent)

Styrene (reactive diluent, optional)

Methyl Ethyl Ketone Peroxide (MEKP) (initiator)

Cobalt Octoate (6% solution) (accelerator)
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Procedure:

 In a suitable container, thoroughly mix the unsaturated polyester resin with the desired
amount of diallyl succinate (e.g., 10-30% by weight of the resin). If a lower viscosity is
required, styrene can be added as a reactive diluent.

» Add the cobalt octoate accelerator to the resin mixture (typically 0.1-0.5% by weight of the
resin) and stir until homogeneously dispersed.

» Just before application, add the MEKP initiator (typically 1-2% by weight of the resin) and mix
thoroughly but gently to avoid introducing excessive air bubbles.

e Pour the catalyzed resin into a mold or apply it to the desired substrate.
» Allow the resin to cure at room temperature for 24 hours.

o For optimal properties, a post-curing step is recommended. This typically involves heating
the cured polyester at a temperature of 80-120°C for several hours. The exact temperature
and time will depend on the specific formulation.

Visualizations
Free-Radical Crosslinking Pathway

The following diagram illustrates the free-radical polymerization mechanism responsible for the
crosslinking of an unsaturated polyester with diallyl succinate.

Caption: Free-radical polymerization mechanism for crosslinking.

Experimental Workflow

The diagram below outlines the general workflow for preparing and characterizing diallyl
succinate-modified polyesters.

Caption: Experimental workflow for modified polyesters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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